Cas no 1842394-21-1 (3-(Difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 3-(Difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1842394-21-1
• MF: C₁₀H₁₅BF₂N₂O₂
• MW: 244.046109437943
• MDL: MFCD31743450
• CID: 4770720
• PubChem ID: 145705718
• Update Time: 2026-02-26

3-(Difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• PS-19922
• 5-(difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 3-(Difluoromethyl)-1H-pyrazole-4-boronic acid pinacol ester
• AKOS040768774
• 1842394-21-1
• D77007
• CS-0111657

• MDL： MFCD31743450
• Inchi： 1S/C10H15BF2N2O2/c1-9(2)10(3,4)17-11(16-9)6-5-14-15-7(6)8(12)13/h5,8H,1-4H3,(H,14,15)
• InChI Key： FOHCJQLHKNWPQA-UHFFFAOYSA-N
• SMILES： FC(C1=C(B2OC(C)(C)C(C)(C)O2)C=NN1)F

Computed Properties

• Exact Mass: 244.1194642g/mol
• Monoisotopic Mass: 244.1194642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1